Cas no 124041-21-0 (Hydrazinecarbothioamide,2,2'-(1,2-diphenyl-1,2-ethanediylidene)bis[N-[(4-ethoxyphenyl)methyl]- (9CI))

• Product name: Hydrazinecarbothioamide,2,2'-(1,2-diphenyl-1,2-ethanediylidene)bis[N-[(4-ethoxyphenyl)methyl]- (9CI)
• CAS No: 124041-21-0
• MF: C₃₄H₃₆N₆O₂S₂
• MW: 624.81864
• CID: 149628
• PubChem ID: 9589170

Hydrazinecarbothioamide,2,2'-(1,2-diphenyl-1,2-ethanediylidene)bis[N-[(4-ethoxyphenyl)methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,2,2'-(1,2-diphenyl-1,2-ethanediylidene)bis[N-[(4-ethoxyphenyl)methyl]- (9CI)
• 1-[(4-ethoxyphenyl)methyl]-3-[(E)-[(2E)-2-[(4-ethoxyphenyl)methylcarbamothioylhydrazinylidene]-1,2-diphenylethylidene]amino]thiourea
• BRN 3641291
• 124041-21-0
• Hydrazinecarbothioamide, 2,2'-(1,2-diphenyl-1,2-ethanediylidene)bis(N-((4-ethoxyphenyl)methyl)-

• Inchi： InChI=1S/C34H36N6O2S2/c1-3-41-29-19-15-25(16-20-29)23-35-33(43)39-37-31(27-11-7-5-8-12-27)32(28-13-9-6-10-14-28)38-40-34(44)36-24-26-17-21-30(22-18-26)42-4-2/h5-22H,3-4,23-24H2,1-2H3,(H2,35,39,43)(H2,36,40,44)/b37-31+,38-32+
• InChI Key： YNFXZUZAKQVFOC-CBSZVXRSSA-N
• SMILES： CCOC1C=CC(CNC(N/N=C(/C(/C2C=CC=CC=2)=N/NC(NCC2C=CC(OCC)=CC=2)=S)\C2C=CC=CC=2)=S)=CC=1

Computed Properties

• Exact Mass: 624.234116
• Monoisotopic Mass: 624.234116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 44
• Rotatable Bond Count: 13
• Complexity: 845
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 156

Experimental Properties

• Density: 1.198
• Boiling Point: 751.602°C at 760 mmHg
• Flash Point: 408.354°C
• Refractive Index: 1.625